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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of common viscosity index improver (VII)
technologies used in the formulation of advanced lubricants. Understanding the distinct
performance characteristics of these polymers is crucial for developing lubricants that meet the
demanding requirements of modern machinery and stringent environmental regulations. This
document summarizes key performance data, details the experimental protocols used for their
evaluation, and visualizes the underlying mechanisms and workflows.

Introduction to Viscosity Index Improvers

Viscosity index improvers are polymeric additives that are essential for formulating multi-grade
lubricants.[1][2][3] Their primary function is to reduce the extent of viscosity change with
temperature, ensuring that the lubricant maintains a sufficient film strength at high
temperatures and adequate fluidity at low temperatures.[1][2] The most prevalent VI
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technologies include Polymethacrylates (PMAs), Olefin Copolymers (OCPs), and
Polyisobutylenes (PIBs). Each of these polymer types offers a unique set of advantages and
disadvantages related to their chemical structure and molecular weight.[1][2][4]

Mechanism of Action

The primary mechanism by which most VlIs function is through the expansion and contraction
of the polymer coil in the lubricant base oil with changes in temperature. At low temperatures,
the polymer coil is relatively contracted, contributing minimally to the overall viscosity. As the
temperature rises, the polymer becomes more soluble in the base oil, causing the coil to
expand. This increase in hydrodynamic volume counteracts the natural decrease in the base
oil's viscosity, resulting in a more stable viscosity profile over a wide temperature range.
However, it's important to note that coil expansion is not the sole mechanism; intermolecular
associations and entanglements also play a significant role.[4] Studies have shown that while
PMAs tend to exhibit significant coil expansion with increasing temperature, OCPs may rely
more on other interaction mechanisms.[4]

Mechanism of Viscosity Index Improvement
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Caption: Simplified mechanism of a viscosity index improver.

Comparative Performance Data

The selection of a VII technology is a trade-off between several key performance parameters,
including thickening efficiency (TE), shear stability index (SSI), and low-temperature
performance. The following tables summarize the performance of different VIl technologies
based on experimental data.

ble 1: C LC : : hnologi

Polymethacrylates Olefin Copolymers Polyisobutylenes

Property

(PMA) (OCP) (PIB)
Thickening Efficiency Moderate High Low
Shear Stability Excellent to Good Moderate to Poor Excellent
Viscosity Index )

Very High Good Moderate
Improvement
Low-Temperature .

Excellent Fair to Poor Poor
Performance
Cost High Low Low

Source: Compiled from multiple sources.[1][2][4]

Table 2: Quantitative Performance Data of Vi
Formulations in Group Il Base Oil
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Formulation Kinematic Kinematic

(VIl type and Viscosity @ Viscosity @ Viscosity Pour Point (°C)
concentration) 40°C (cSt) 100°C (cSt) Index (V1)

10% PMA 60.3 10.8 170 -42

20% PMA 115.1 18.9 175 -39

10% OCP 75.5 11.2 140 -27

20% OCP 180.2 20.1 135 -24

10% PIB 55.2 8.9 145 -30

20% PIB 98.7 13.5 138 -27

Note: This data is derived from a study by Functional Products Inc. and is intended for
comparative purposes. Actual performance may vary depending on the specific polymer, base
oil, and other additives.

Experimental Protocols

The performance of viscosity index improvers is evaluated using standardized testing
methodologies. Below are detailed protocols for key experiments.

Shear Stability Testing

Shear stability measures the resistance of the VIl polymer to mechanical degradation under
shear stress. A lower Shear Stability Index (SSI) indicates better shear stability.[5]

Kurt Orbahn Diesel Injector Test (ASTM D6278 / D7109)

This test is widely used to simulate the shearing effects experienced in an engine.
o Apparatus: A Bosch diesel injector rig.

e Procedure:

o A specified volume of the lubricant sample is placed in the test reservoir.
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o The sample is circulated through the diesel injector nozzle for a specified number of cycles
(e.g., 30 cycles for ASTM D6278 or 90 cycles for ASTM D7109) at a controlled
temperature.[4]

o The high shear forces within the nozzle cause the polymer molecules to break down.

o The kinematic viscosity of the oil is measured before and after the shearing process.

o Calculation of Shear Stability Index (SSI): SSI (%) = 100 * (Vo - Vs) / (Vo - Vb) Where:

o Vo = Kinematic viscosity of the unsheared oil

o Vs = Kinematic viscosity of the sheared oil

o Vb = Kinematic viscosity of the base oil

KRL Tapered Roller Bearing Test (CEC L-45-A-99)

This is a more severe shear stability test, often used for gear oils and high-performance
lubricants.

o Apparatus: A tapered roller bearing test rig.

e Procedure:

o The test lubricant is subjected to high shear stresses in a tapered roller bearing operating
under a specified load and speed for a defined period (typically 20 hours).

o The kinematic viscosity of the lubricant is measured before and after the test.

o Data Interpretation: The percentage viscosity loss is calculated to determine the shear
stability.
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Shear Stability Testing Workflow
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Caption: Workflow for determining Shear Stability Index.

Viscosity Index Determination

The Viscosity Index (V1) is calculated from the kinematic viscosity of the lubricant at two
different temperatures, 40°C and 100°C, according to ASTM D2270.[6]
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Kinematic Viscosity Measurement (ASTM D445)
o Apparatus: Calibrated glass capillary viscometer.
e Procedure:
o The lubricant sample is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches the test
temperature (40°C or 100°C).

o The time taken for the oil to flow between two marked points under gravity is measured.

o The kinematic viscosity is calculated by multiplying the flow time by the viscometer's
calibration constant.

Low-Temperature Performance Evaluation

The performance of lubricants at low temperatures is critical for ensuring proper engine start-up
and oil circulation.

Cold Cranking Simulator (CCS) (ASTM D5293)

This test measures the apparent viscosity of the oil under high shear rates at low temperatures,
simulating the conditions in the crankshaft bearings during cold starting.

Mini-Rotary Viscometer (MRV) (ASTM D4684)

The MRV test assesses the pumpability of the oil at low temperatures after a slow cooling
cycle, which can induce wax formation and gelation. It measures both the viscosity and the
yield stress of the cooled oil. A high viscosity or the presence of a significant yield stress can
indicate a risk of oil starvation in the engine.

Conclusion

The choice of a viscosity index improver technology is a complex decision that requires a
thorough understanding of the intended application and the desired performance
characteristics. PMAs generally offer a superior balance of high viscosity index improvement
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and excellent low-temperature performance, albeit at a higher cost. OCPs provide a cost-
effective solution with high thickening efficiency but may compromise shear stability and low-
temperature properties. PIBs are highly shear-stable but are less effective as VI improvers and
can negatively impact low-temperature fluidity. By carefully considering the comparative data
and the specific demands of the application, researchers and formulators can select the
optimal VII technology to develop high-performance lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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